Cas no 2680668-70-4 (tert-butyl N-(4-bromo-3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate)

• Product Name: tert-butyl N-(4-bromo-3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate
• CAS No: 2680668-70-4
• MF: C₁₅H₁₈BrN₃O₂
• MW: 352.226322650909
• CID: 5620403
• PubChem ID: 165928580
• Update Time: 2025-07-19

tert-butyl N-(4-bromo-3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680668-70-4
• EN300-28298747
• tert-butyl N-(4-bromo-3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate

• Inchi： 1S/C15H18BrN3O2/c1-10-12(16)13(17-14(20)21-15(2,3)4)19(18-10)11-8-6-5-7-9-11/h5-9H,1-4H3,(H,17,20)
• InChI Key： OLIVINYUBKJPTM-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C2C=CC=CC=2)C=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 351.05824g/mol
• Monoisotopic Mass: 351.05824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl N-(4-bromo-3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate

Comprehensive Overview of tert-butyl N-(4-bromo-3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate (CAS No. 2680668-70-4)

The compound tert-butyl N-(4-bromo-3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate, with the CAS number 2680668-70-4, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This pyrazole derivative is characterized by its unique structural features, including a bromine substituent and a tert-butyl carbamate group, which make it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for the development of novel therapeutic agents.

One of the key reasons for the growing interest in tert-butyl N-(4-bromo-3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate is its role in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of modern pharmaceuticals, and this compound's pyrazole core is a common motif in drugs targeting inflammation, cancer, and infectious diseases. The presence of the bromine atom at the 4-position of the pyrazole ring offers a strategic handle for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry.

In recent years, the demand for high-purity intermediates like CAS 2680668-70-4 has surged, driven by the pharmaceutical industry's need for reliable and scalable synthetic routes. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where researchers modify its structure to optimize biological activity. For example, the tert-butyl carbamate group can be hydrolyzed or transformed into other functional groups, enabling the creation of diverse analogs for screening purposes.

Another area where tert-butyl N-(4-bromo-3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate finds utility is in peptide mimetics and small-molecule inhibitors. Its rigid pyrazole scaffold can mimic peptide bonds or serve as a bioisostere, making it a versatile tool in drug design. The compound's lipophilic tert-butyl group can also enhance membrane permeability, a critical factor in the development of orally bioavailable drugs. These attributes align with current trends in drug discovery, where researchers prioritize molecules with favorable pharmacokinetic properties.

From a synthetic chemistry perspective, the preparation of CAS 2680668-70-4 typically involves multi-step reactions, starting from readily available precursors like 3-methyl-1-phenyl-1H-pyrazol-5-amine. The introduction of the bromine atom and the tert-butyl carbamate group requires careful optimization to ensure high yields and purity. Recent advancements in green chemistry have also prompted researchers to explore more sustainable methods for its synthesis, such as catalytic bromination or solvent-free reactions, which reduce environmental impact.

The compound's relevance extends to academic research and industrial applications. Universities and research institutions frequently use tert-butyl N-(4-bromo-3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate as a reference standard or starting material for exploratory studies. Meanwhile, pharmaceutical companies leverage its structural features to accelerate the discovery of new drug candidates. Its CAS number 2680668-70-4 is often cited in patents and scientific publications, underscoring its importance in the field.

In conclusion, tert-butyl N-(4-bromo-3-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate (CAS No. 2680668-70-4) is a multifaceted compound with broad applications in drug discovery and synthetic chemistry. Its unique combination of a pyrazole core, bromine substituent, and tert-butyl carbamate group makes it a valuable asset for researchers aiming to develop innovative therapeutic agents. As the pharmaceutical industry continues to evolve, compounds like this will remain at the forefront of scientific innovation.